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Compound of Interest

Compound Name: Xanthohumol

CAS No.: 6754-58-1

Cat. No.: B1683332 Get Quote

Executive Safety Summary
Xanthohumol (XN) is a prenylated chalcone derived from hops (Humulus lupulus).[1][2][3][4]

[5] While often categorized as having low acute toxicity, it is a Potent Bioactive Agent (PBA). In

research settings, the primary risks are not acute poisoning, but rather sensitization and

unintended biological modulation (e.g., estrogenic activity via metabolites like 8-

prenylnaringenin) upon repeated occupational exposure.

Immediate Action Required:

Solid State: Treat as a respiratory sensitizer. Handle in a fume hood or use N95 protection.

Liquid State (DMSO/Ethanol):HIGH RISK. Solvents like DMSO facilitate rapid transdermal

absorption of XN. Double-gloving is mandatory.

Storage: Light-sensitive. Store at -20°C, protected from light, under inert gas if possible.

Hazard Profiling: The "Why" Behind the Protocol
Standard Safety Data Sheets (SDS) often classify Xanthohumol generically as an irritant

(H315, H319). However, for a researcher handling concentrated stocks, the safety profile must

account for its specific biological mechanisms.
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Hazard Category Scientific Context & Causality

Skin Sensitization

XN contains an

-unsaturated ketone moiety (Michael acceptor),

which can alkylate cysteine residues on proteins

(e.g., Keap1). This chemical reactivity suggests

a potential for contact dermatitis or sensitization

upon repeated exposure [1][2].

Endocrine Modulation

While XN itself has low estrogenic activity, it can

metabolize (isomerize) into Isoxanthohumol and

subsequently 8-Prenylnaringenin (8-PN), one of

the most potent known phytoestrogens.[1]

Unintentional absorption poses a risk of

hormonal modulation [3][4].

Signaling Potency

XN is a broad-spectrum modulator, inhibiting

NF-

B, Akt, and CYP450 enzymes at micromolar

concentrations. Systemic absorption of

laboratory-grade concentrations can alter

baseline physiological signaling [5].

PPE Selection Matrix
The protective barrier must change based on the physical state of the compound. A "one size

fits all" approach fails when solvents are introduced.

Figure 1: Risk-Adaptive PPE Logic
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Xanthohumol Handling State
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Caption: Decision logic for PPE selection.[5] Note that solvation in DMSO escalates skin

protection requirements due to the solvent's ability to carry the bioactive payload across the

dermal barrier.

Operational Workflow: The Zero-Contamination Protocol
Xanthohumol is a yellow, electrostatic powder. The following protocol minimizes loss and

exposure during the critical weighing phase.

Step-by-Step Weighing & Solubilization
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Preparation:

Equip PPE: Lab coat, safety glasses, double nitrile gloves.

Clean the balance area with 70% Ethanol.

Static Control: Use an anti-static gun on the weighing boat and spatula. XN powder is

prone to "jumping" due to static charge.

Weighing (Solid Phase):

Work inside a fume hood if possible. If the balance is outside, use a powder containment

enclosure.

Technique: Do not pour from the source vial.[5] Use a micro-spatula to transfer small

amounts.

Spill Management: If powder spills, do not wipe dry. Wet a paper towel with ethanol and

wipe the area to prevent aerosolizing the dust.

Solubilization (Critical Risk Phase):

Solvent Choice: DMSO (Dimethyl sulfoxide) is the standard solvent (solubility ~2.5 - 60

mg/mL depending on purity/temp) [6].

The Danger: Once XN is in DMSO, it can penetrate nitrile gloves in <5 minutes.

Protocol:

1. Add solvent to the powder (not powder to solvent) to reduce splash risk.

2. Vortex with the tube cap sealed and wrapped in Parafilm.

3. If a drop of DMSO/XN solution touches your glove, change gloves immediately. Do not

wait.

Storage:
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Aliquot immediately into amber tubes (light protection).

Flush with Nitrogen or Argon gas before sealing (prevents oxidation).

Store at -20°C.

Figure 2: Workflow & Containment Strategy
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Caption: Operational workflow highlighting specific risk points (dotted lines) at each stage of

the experimental setup.

Emergency & Disposal Procedures
Accidental Exposure:

Skin Contact (Solid): Wash with soap and water for 15 minutes.

Skin Contact (DMSO Solution):Urgent. Wash with copious amounts of water immediately. Do

not use ethanol (may enhance absorption). Monitor for skin irritation.[5][6]

Eye Contact: Flush with water for 15 minutes. Consult a physician if irritation persists.

Disposal:

Solids: Dispose of contaminated wipes and solids in a dedicated hazardous chemical waste

container (Incineration recommended).
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Liquids: Collect solvent waste in "Halogenated" or "Non-Halogenated" solvent waste streams

as per your institution's DMSO classification.

Glassware: Rinse with ethanol into the waste container before washing standard glassware

to prevent contaminating the general water system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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